Cas no 2228633-11-0 ({1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol
• CAS No: 2228633-11-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6255561
• PubChem ID: 165974755
• Update Time: 2025-10-29

{1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol
• {1-[(2,3-dimethoxyphenyl)methyl]cyclopropyl}methanol
• 2228633-11-0
• EN300-1815512

• Inchi： 1S/C13H18O3/c1-15-11-5-3-4-10(12(11)16-2)8-13(9-14)6-7-13/h3-5,14H,6-9H2,1-2H3
• InChI Key： HDLVHPRJJZTLFP-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC=C(C=2OC)OC)CC1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol

Introduction to {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol (CAS No. 2228633-11-0)

{1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228633-11-0, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound features a cyclopropyl group attached to a methanol moiety, with a phenyl ring substituted at the 2 and 3 positions by methoxy groups. This structural arrangement imparts unique electronic and steric properties, making it an intriguing subject for medicinal chemists.

The significance of {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol lies in its potential biological activity. The presence of the cyclopropyl ring is particularly noteworthy, as it is often found in biologically active molecules due to its rigid three-membered structure, which can influence the conformation and binding affinity of the compound. Additionally, the dimethoxy-substituted phenyl ring suggests possible interactions with biological targets such as enzymes and receptors. These features make this compound a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of cyclopropyl-containing compounds. The cyclopropyl group is known to enhance metabolic stability and bioavailability, which are critical factors in drug development. Furthermore, studies have shown that cyclopropyl derivatives can exhibit potent activity against various diseases, including cancer and infectious disorders. {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol is no exception and has been investigated for its potential therapeutic effects.

One of the most compelling aspects of {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as Grignard reactions or palladium-catalyzed cross-coupling reactions. This ease of synthesis allows researchers to modify the structure of the molecule systematically, enabling the exploration of a wide range of analogues with different biological activities. Such flexibility is crucial in the early stages of drug discovery, where the goal is to identify lead compounds with promising pharmacological profiles.

The dimethoxy-substituted phenyl ring in {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol also plays a significant role in its chemical behavior. The methoxy groups are electron-donating substituents that can influence the electronic properties of the aromatic ring. This can affect the reactivity of the molecule in various chemical transformations and may also impact its interaction with biological targets. For instance, electron-rich aromatic rings are often more susceptible to electrophilic aromatic substitution reactions, which can be exploited in further derivatization efforts.

Recent research has highlighted the potential of {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol as a starting point for developing novel therapeutic agents. Studies have shown that derivatives of this compound can exhibit inhibitory activity against specific enzymes involved in disease pathways. For example, modifications to the cyclopropyl or phenyl rings have led to compounds with enhanced potency and selectivity against targets such as kinases or proteases. These findings underscore the importance of this scaffold in medicinal chemistry.

The synthesis and characterization of {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol have been reported in several scientific publications. These studies have provided valuable insights into the reaction pathways and optimization strategies for producing this compound in high yield and purity. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the molecule. These analytical methods are essential for ensuring that the synthesized compound meets the required specifications for further pharmacological evaluation.

The potential applications of {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol extend beyond traditional pharmaceuticals. The compound has shown promise in other areas such as agrochemicals and materials science due to its unique structural features. For instance, derivatives of this molecule may exhibit herbicidal or fungicidal properties when incorporated into crop protection agents. Similarly, its rigid structure could make it useful in designing advanced materials with specific functional properties.

In conclusion, {1-(2,3-dimethoxyphenyl)methylcyclopropyl}methanol (CAS No. 2228633-11-0) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with improved efficacy and selectivity. Further exploration of this compound and its derivatives will undoubtedly contribute to advancements in drug discovery and related fields.